Boronic acids
Boronic acids are a class of organic compounds characterized by the presence of a boron atom bonded to two oxygen atoms, forming a bidentate ligand. These molecules find extensive applications in synthetic chemistry due to their reactivity with organohalides and other nucleophiles through the formation of boron-organic bonds. Commonly used in asymmetric synthesis, they play a crucial role in catalytic processes where high selectivity is required. Additionally, boronic acids are valuable tools for organic synthesis, particularly in Suzuki coupling reactions, where they react with aryl halides to form carbon-carbon bonds under the influence of palladium catalysts. Their use has led to significant advancements in pharmaceutical and materials science industries.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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3-(dimethylamino)propylboronic acid | 784985-28-0 | C5H14BNO2 |
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Butenylboronic Acid | 852458-12-9 | C4H9BO2 |
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(3-Methylbut-2-en-2-yl)boronic acid | 870777-16-5 | C5H11BO2 |
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Ethylboronic acid | 4433-63-0 | C2H7BO2 |
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Cyclopentylboronic acid | 63076-51-7 | C5H11BO2 |
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s-Butylboronic Acid | 88496-88-2 | C4H11BO2 |
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(Z)-Prop-1-en-1-ylboronic acid | 7547-96-8 | C3H7BO2 |
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Boronic acid,B-(1E)-1-penten-1-yl- | 59239-44-0 | C5H11BO2 |
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Boronic acid,octadecyl- (9CI) | 4445-09-4 | C18H39BO2 |
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2,2-Dimethylethenylboronic acid | 14559-88-7 | C4H9BO2 |
Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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